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Compound of Interest

Compound Name: Isosalipurposide

Cat. No.: B1672296 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides detailed, step-by-step procedures for the proper disposal of

Isosalipurposide, a plant metabolite and antioxidant. The following protocols are based on

general laboratory safety standards and chemical waste management principles. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and local regulations.

Isosalipurposide: Key Safety and Quantitative Data
While a comprehensive Safety Data Sheet (SDS) for Isosalipurposide is not readily available,

data for structurally similar compounds, such as chalcones, indicate that it should be handled

with care. Based on available information, Isosalipurposide may be harmful if swallowed,

cause serious eye irritation, and may lead to respiratory irritation[1]. Always use appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat when handling this compound[2]. All operations should be conducted in a well-

ventilated area or a chemical fume hood[2].

The following table summarizes key quantitative data for Isosalipurposide:
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Property Value

Molecular Formula C₂₁H₂₂O₁₀[3][4]

Molecular Weight 434.39 g/mol [3][4]

CAS Number 4547-85-7[3][4]

Appearance Solid (likely)

Solubility
Soluble in water (estimated at 2637 mg/L @ 25

°C)[5]

Storage
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C[6]

Standard Operating Procedure for Isosalipurposide
Disposal
The disposal of Isosalipurposide must adhere to local, state, and federal regulations for

hazardous waste[2]. Never dispose of Isosalipurposide down the drain or in regular trash.

Step 1: Waste Identification and Segregation
Classify as Hazardous Waste: Unless specifically confirmed to be non-hazardous by your

institution's EHS department, treat all Isosalipurposide waste as hazardous chemical

waste[7]. This includes the pure compound, solutions containing Isosalipurposide, and any

contaminated materials such as gloves, filter paper, and pipette tips[2].

Segregate Waste Streams: Keep Isosalipurposide waste separate from other chemical

waste streams to avoid unintended reactions[8]. Do not mix solid and liquid waste[8].

Step 2: Containerization and Labeling
Use Appropriate Containers: Collect Isosalipurposide waste in a chemically compatible,

leak-proof container with a secure lid. Plastic containers are often preferred for chemical

waste[9].
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Proper Labeling: Label the waste container clearly with the words "Hazardous Waste," the

full chemical name "Isosalipurposide," and a list of all other components in the container,

including any solvents[2][10]. Indicate the approximate quantities or concentrations.

Step 3: Storage
Designated Storage Area: Store the sealed waste container in a designated satellite

accumulation area (SAA) within the laboratory[10]. This area should be at or near the point of

waste generation and under the control of the laboratory personnel.

Safe Storage Conditions: The storage area should be a cool, dry, and well-ventilated

location, away from heat sources and direct sunlight. Ensure secondary containment, such

as a spill tray, is in place to contain any potential leaks[8].

Step 4: Disposal Request and Pickup
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup[9]. Do not attempt to transport the waste outside of

the laboratory yourself unless you are trained and authorized to do so.

Documentation: Complete any required waste pickup forms or documentation as per your

institution's procedures.

Step 5: Spill Management
Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as

vermiculite or sand. Carefully collect the absorbed material and place it in the designated

hazardous waste container for Isosalipurposide[2].

Large Spills: For larger spills, evacuate the immediate area and notify your institution's EHS

department immediately[2].

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Isosalipurposide
waste.
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Isosalipurposide Disposal Workflow

Step 1: Waste Identification & Segregation

Step 2: Containerization & Labeling

Segregated Waste

Spill Management

Step 3: Secure Storage in Lab

Labeled Container

Step 4: EHS Pickup Request

Ready for Disposal

Contingency

Click to download full resolution via product page

Caption: A flowchart outlining the key stages for the safe and compliant disposal of

Isosalipurposide.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Isosalipurposide, minimizing risks to personnel and the environment, and

maintaining regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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